N-(2-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-(2-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H13Cl3N2OS/c23-16-10-9-15(11-18(16)25)20-12-29-22(27-20)14-7-5-13(6-8-14)21(28)26-19-4-2-1-3-17(19)24/h1-12H,(H,26,28)
• InChI Key: MKRTZFLLTHKBDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)C3=NC(=CS3)C4=CC(=C(C=C4)Cl)Cl)Cl
• Molecular Formula: C22H13Cl3N2OS
• Molecular Weight: 459.8 g/mol

Description

N-(2-chlorophenyl)-4-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has been the subject of extensive research in the scientific community. It is commonly referred to as "CTB" and is a potent inhibitor of the protein kinase CK2.

Scientific Research Applications

Anticancer Properties

A significant body of research has been dedicated to exploring the anticancer properties of thiazole derivatives. These studies have demonstrated that certain derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. For instance, a series of substituted benzamides were synthesized and showed higher anticancer activities compared to reference drugs in some cases, indicating their potential as effective anticancer agents (Ravinaik et al., 2021).

Antimicrobial Activity

The antimicrobial properties of thiazole derivatives have also been extensively studied. These compounds have shown promising results against a range of bacterial and fungal species. For example, certain derivatives displayed significant antimicrobial activity, particularly against Gram-positive and Gram-negative bacterial strains, as well as antifungal properties against species like Candida albicans and Aspergillus niger (Chawla, 2016).

Corrosion Inhibition

In the field of materials science, thiazole derivatives have been identified as efficient corrosion inhibitors, particularly for oil-well tubular steel in hydrochloric acid solutions. Studies have shown that these compounds can significantly reduce corrosion through adsorption, acting as mixed-type inhibitors. This application is crucial for extending the life of industrial materials and ensuring the safety and efficiency of operations in corrosive environments (Yadav, Sharma, & Kumar, 2015).

Anti-inflammatory and Analgesic Effects

Research has also focused on the anti-inflammatory and analgesic effects of thiazole and oxazole substituted benzothiazole derivatives. These compounds have been tested for their effectiveness in reducing inflammation and pain, showing potential as non-steroidal therapeutic agents. The evaluation of these compounds in animal models has provided evidence of their utility in treating conditions associated with inflammation and pain (Kumar & Singh, 2020).